Cas no 5433-01-2 (3-Bromocumene)

• Product Name: 3-Bromocumene
• CAS No: 5433-01-2
• MF: C₉H₁₁Br
• MW: 199.087641954422
• MDL: MFCD01318112
• CID: 45865
• PubChem ID: 138499
• Update Time: 2025-04-18

3-Bromocumene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-isopropylbenzene
• 3-Bromocumene~3-Isopropylbromobenzene
• 3-Bromocumene
• 3-Bromoisopropylbenzene
• 1-bromo-3-i-propylbenzene
• 1-bromo-m-iso-propylbenzene
• m-bromocumene
• 3-isopropylbromobenzene
• 1-bromo-3-propan-2-ylbenzene
• Benzene, 1-bromo-3-(1-methylethyl)-
• 1-bromo-3-isopropyl-benzene
• 1-BROMO-3-(1-METHYLETHYL)BENZENE
• NSC29089
• m-isopropylbromobenzene
• m-bromo-isopropyl-benzene
• 3-bromo-1-(methylethyl)benzene
• GBSGGFCCQZUXNB-UHFFFAOYSA-N
• 1-bromo-3-(propan-2-yl)benzene
• 1-bromanyl-3-propan-2-yl-benzen
• Benzene,1-bromo-3-(1-methylethyl)-
• cumene,3-bromo-
• DTXSID50202698
• A830108
• BP-21290
• SY050226
• SCHEMBL135394
• 5433-01-2
• FT-0635703
• AC-18302
• 1-Bromo-3-isopropylbenzene, AldrichCPR
• AM9776
• NSC-29089
• AKOS006228369
• CS-W010514
• B2875
• 1-Bromo-3-isopropylbenzene;3-Bromoisopropylbenzene
• EN300-140945
• MFCD01318112
• DS-14885
• NSC 29089
• DB-052542

• MDL： MFCD01318112
• Inchi： 1S/C9H11Br/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,1-2H3
• InChI Key： GBSGGFCCQZUXNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)C
• BRN： 1858092

Computed Properties

• Exact Mass: 198.00400
• Monoisotopic Mass: 198.004413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1,285 g/cm3
• Melting Point: -10°C (estimate)
• Boiling Point: 210°C(lit.)
• Flash Point: 52-53°C/0.8mm
• Refractive Index: 1.5302
• Water Partition Coefficient: Difficult to mix in water.
• PSA: 0.00000
• LogP: 3.57250
• Solubility: Not determined

3-Bromocumene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：3082
• Hazard Category Code： 22-50/53-51/53-36/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons